Cas no 64471-84-7 (Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate)

• Product Name: Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate
• CAS No: 64471-84-7
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• MDL: MFCD11617586
• CID: 2116407
• Update Time: 2025-07-22

Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,4-dichlorophenyl)-2-oxoacetate
• NUAILWVYGIMNHP-UHFFFAOYSA-N
• Methyl 3,4-dichlorobenzoylformate
• 3,4-Dichlorophenyloxoacetic acid methyl ester
• (3,4-dichloro-phenyl)-oxo-acetic acid methyl ester
• Benzeneacetic acid, 3,4-dichloro-alpha-oxo-, methyl ester
• Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate

• MDL： MFCD11617586
• Inchi： 1S/C9H6Cl2O3/c1-14-9(13)8(12)5-2-3-6(10)7(11)4-5/h2-4H,1H3
• InChI Key： NUAILWVYGIMNHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C(=O)OC)=O)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate

Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate (CAS No. 64471-84-7): A Comprehensive Overview

Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate, identified by its Chemical Abstracts Service (CAS) number CAS No. 64471-84-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its molecular formula C₈H₄Cl₂O₃, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural motif of Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate consists of a β-ketoester moiety attached to a 3,4-dichlorophenyl group. This unique configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of chlorine atoms on the aromatic ring enhances its reactivity, making it a useful building block for further functionalization.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The β-ketoester group can undergo condensation reactions with various nucleophiles, leading to the formation of complex heterocyclic structures that exhibit significant biological activity.

Furthermore, Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate has been explored in the development of novel antimicrobial agents. The dichlorophenyl ring contributes to the compound's ability to interact with bacterial enzymes, thereby inhibiting their growth. Preliminary studies have shown promising results in vitro, suggesting its potential as an effective antimicrobial agent against resistant strains of bacteria.

The compound's utility extends beyond antimicrobial applications. It has also been investigated as a component in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The structural features of Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate allow for the design of molecules that can selectively inhibit specific kinases involved in cancer cell proliferation.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how the dichlorophenyl group influences electronic properties and how the β-ketoester moiety participates in various chemical transformations. These insights are crucial for designing more efficient synthetic routes and optimizing biological activity.

The synthesis of Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate typically involves multi-step organic reactions, starting from readily available precursors such as 3,4-dichlorobenzaldehyde and ethyl acetoacetate. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and minimizing environmental impact.

In conclusion, Methyl 2-(3,4-dichlorophenyl)-2-oxoacetate (CAS No. 64471-84-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing various biologically active molecules. Ongoing research continues to uncover new applications and improve synthetic methodologies, solidifying its importance in the chemical and pharmaceutical industries.